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Compound of Interest

Compound Name: CAAAQ

Cat. No.: B1237850 Get Quote

Disclaimer: The following information is provided under the assumption that "CAAAQ" is a

typographical error and the intended substance is Chloroacetic Acid (CAA), also known as

Monochloroacetic Acid (MCA). Chloroacetic acid is a highly toxic and corrosive compound that

requires strict safety protocols.[1][2] This guide is intended for researchers, scientists, and drug

development professionals.

Chloroacetic acid is a colorless to light-brown crystalline solid.[1][3] It is used in the

manufacturing of various chemicals, including pharmaceuticals, herbicides, and dyes.[4] Due to

its high toxicity and corrosiveness, proper handling, storage, and disposal are critical to ensure

laboratory safety.[1][2]

Health Hazards
Exposure to chloroacetic acid can have severe health effects, which may be delayed.[5] It is

toxic through inhalation, skin absorption, and ingestion.[1][2][3]

Acute Effects: Contact can cause severe irritation and burns to the skin and eyes, with the

potential for permanent eye damage.[2][6] Inhalation can irritate the nose, throat, and lungs,

leading to coughing, wheezing, and shortness of breath.[5][6] Ingestion can cause burns to

the mouth, throat, and stomach.[2] High exposure can lead to central nervous system

depression, anxiety, convulsions, and even death.[4][6]

Chronic Effects: Repeated or prolonged exposure may affect the lungs and kidneys.[5][6]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential when handling chloroacetic acid. The following table

summarizes the required PPE.

Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical splash goggles and

face shield

Eye protection should comply

with OSHA's 29 CFR 1910.133

or European Standard EN166.

A face shield should be used in

conjunction with goggles when

working with corrosive or

highly irritating substances.[1]

[7]

Skin
Acid-resistant gloves and

protective clothing

Gloves should have a

breakthrough time appropriate

for the duration of handling.

For prolonged contact, a glove

with a protection class of 5 or

higher is recommended.[2]

Wear a complete suit

protecting against chemicals.

[8] ACGIH recommends

Polyethylene as a protective

material.[6]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

A respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.[7]

For high exposure potential, a

supplied-air respirator with a

full facepiece is recommended.

[6]
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Strict operational and disposal procedures must be followed to minimize the risk of exposure

and environmental contamination.

Handling and Storage
Handling: Always handle chloroacetic acid in a well-ventilated area, preferably within a

chemical fume hood.[9][10] Avoid creating dust.[8][10] Wash hands thoroughly after

handling.[7] Do not eat, drink, or smoke in areas where chloroacetic acid is handled.[6]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed, original container.[5][7]

Store away from incompatible materials such as metals, oxidizing agents, bases, alcohols,

and amines.[1][7] The storage area should not have drain or sewer access.[5]

Spill and Emergency Procedures
In the event of a spill, evacuate the area of all non-protected personnel.[6] Wearing appropriate

PPE, cover the spill with a dry, non-combustible material like sand or earth, and then collect it

into a sealed container for disposal.[7] Ventilate the area and wash the spill site after cleanup is

complete.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.carlroth.com/medias/SDB-9849-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MTE1NjN8YXBwbGljYXRpb24vcGRmfGFEZG1MMmhsWlM4NU1qRXdNRGMyTWprNU1qazBMMU5FUWw4NU9EUTVYME5JWDBWT0xuQmtaZ3w3ZjgwZmU3NTliYTZmYzQzNDhjMzc0MmRiOGRmODIxMjk5ZDBiZmNlNjI5M2ZhZWMxY2FmMmNmMzg0Y2RiMzIy
https://www.carlroth.com/medias/SDB-9849-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MDQ5NDR8YXBwbGljYXRpb24vcGRmfGFHRm1MMmczTnk4NU1UYzNOREkxTkRFeU1USTJMMU5FUWw4NU9EUTVYMGRDWDBWT0xuQmtaZ3w3MmM4ODViZWRiMzA0ODUzNTcxYzk3NmFhM2Q1OWM2MzFjNzgzOTA5YzBlZDBiZjM5M2EzODQwM2FiZmM4ZjUw
https://www.cdhfinechemical.com/images/product/msds/37_337385151_ChloroAceticAcid-CASNO-79-11-8-MSDS.pdf
https://www.carlroth.com/medias/SDB-9849-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MDQ5NDR8YXBwbGljYXRpb24vcGRmfGFHRm1MMmczTnk4NU1UYzNOREkxTkRFeU1USTJMMU5FUWw4NU9EUTVYMGRDWDBWT0xuQmtaZ3w3MmM4ODViZWRiMzA0ODUzNTcxYzk3NmFhM2Q1OWM2MzFjNzgzOTA5YzBlZDBiZjM5M2EzODQwM2FiZmM4ZjUw
https://pim-resources.coleparmer.com/sds/04690.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0235
https://pim-resources.coleparmer.com/sds/04690.pdf
https://www.scribd.com/document/603698115/Msds-Chloroacetic-Acid-Fisher-1-3-2007
https://pim-resources.coleparmer.com/sds/04690.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0235
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://pim-resources.coleparmer.com/sds/04690.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area Don Appropriate PPE

Contain Spill with Inert Material

Collect Spilled Material

Dispose of as Hazardous Waste Ventilate Area

Decontaminate Spill Area

Cleanup Complete

Click to download full resolution via product page

First Aid Measures
Immediate medical attention is required for any exposure.
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Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 30 minutes, holding eyelids open.[7] Do

not allow the victim to rub their eyes.[7]

Skin

Immediately flush skin with large amounts of

water for at least 15 minutes while removing all

contaminated clothing and shoes.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[7]

Inhalation
Move the person to fresh air. If they are not

breathing, give artificial respiration.[11]

Disposal Plan
Chloroacetic acid and its containers must be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[6][10] Do not allow the chemical to enter drains or

waterways.[5][9] Surplus and non-recyclable solutions should be handled by a licensed

disposal company.[8]
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Experimental Protocols
While specific experimental protocols for various applications are extensive, a common

laboratory-scale synthesis of chloroacetic acid is the chlorination of acetic acid.

Synthesis of Chloroacetic Acid by Chlorination of Acetic
Acid
Objective: To synthesize chloroacetic acid from acetic acid using a catalyst.

Materials:

Glacial acetic acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1237850?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorine gas

Catalyst (e.g., sulfur, red phosphorus, or acetic anhydride)[12]

Reaction vessel with a condenser

Heating mantle

Gas delivery system

Methodology:

Preparation: In a reaction vessel, combine glacial acetic acid with a catalytic amount of sulfur

or another suitable catalyst.[13]

Reaction: Heat the mixture to approximately 95-100°C.[13]

Chlorination: Bubble dry chlorine gas through the heated mixture. The reaction is typically

carried out under UV light to facilitate the reaction.[12]

Reaction: CH₃COOH + Cl₂ → ClCH₂COOH + HCl[12]

Monitoring: The reaction progress can be monitored by measuring the density of the reaction

mixture.[13]

Purification: Upon completion, the chloroacetic acid is cooled to induce crystallization. The

crystals are then separated from the mother liquor.[13] Dichloroacetic acid and trichloroacetic

acid may be formed as byproducts and are difficult to separate by distillation.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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